Cas no 1351502-33-4 (TERT-BUTYL 3-(2-HYDROXY-ETHYLAMINO)-PROPIONATE)

• Product Name: TERT-BUTYL 3-(2-HYDROXY-ETHYLAMINO)-PROPIONATE
• CAS No: 1351502-33-4
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 6111952
• PubChem ID: 18693831
• Update Time: 2025-07-21

TERT-BUTYL 3-(2-HYDROXY-ETHYLAMINO)-PROPIONATE Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 3-(2-HYDROXY-ETHYLAMINO)-PROPIONATE
• EN300-7461211
• TERT-BUTYL 3-[(2-HYDROXYETHYL)AMINO]PROPANOATE
• tert-Butyl 3-((2-hydroxyethyl)amino)propanoate
• SCHEMBL6191373
• 1351502-33-4

• MDL： MFCD20687435
• Inchi： 1S/C9H19NO3/c1-9(2,3)13-8(12)4-5-10-6-7-11/h10-11H,4-7H2,1-3H3
• InChI Key： SKMOIWJWSRYOLI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CCNCCO

Computed Properties

• Exact Mass: 189.13649347g/mol
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.6Ų

Additional information on TERT-BUTYL 3-(2-HYDROXY-ETHYLAMINO)-PROPIONATE

Professional Introduction to TERT-BUTYL 3-(2-HYDROXY-ETHYLAMINO)-PROPIONATE (CAS No. 1351502-33-4)

TERT-BUTYL 3-(2-HYDROXY-ETHYLAMINO)-PROPIONATE, with the CAS number 1351502-33-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in the development of innovative therapeutic agents and biochemical applications.

The molecular structure of TERT-BUTYL 3-(2-HYDROXY-ETHYLAMINO)-PROPIONATE consists of a tert-butyl group attached to a propionate backbone, which is further modified by a 2-hydroxyethylamino moiety. This specific arrangement imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry. The presence of both hydroxyl and amino functional groups enhances its utility in various biochemical reactions, including condensation, etherification, and peptide synthesis.

In recent years, TERT-BUTYL 3-(2-HYDROXY-ETHYLAMINO)-PROPIONATE has been extensively studied for its potential applications in drug development. Its structural features make it an excellent candidate for designing novel molecules with enhanced pharmacological properties. For instance, the tert-butyl group provides steric hindrance, which can be leveraged to improve drug solubility and bioavailability. Additionally, the hydroxyl and amino groups facilitate hydrogen bonding interactions, crucial for molecular recognition and binding affinity in drug-receptor complexes.

One of the most compelling aspects of TERT-BUTYL 3-(2-HYDROXY-ETHYLAMINO)-PROPIONATE is its role in the synthesis of bioactive peptides and proteins. The compound serves as a key intermediate in the formation of peptide linkages, enabling the construction of complex biomolecules with precise three-dimensional structures. This capability is particularly valuable in the development of peptide-based therapeutics, which have shown remarkable efficacy in treating various diseases, including cancer and inflammatory disorders.

Recent advancements in computational chemistry have further highlighted the significance of TERT-BUTYL 3-(2-HYDROXY-ETHYLAMINO)-PROPIONATE in drug design. Molecular modeling studies have demonstrated that this compound can be engineered to exhibit specific binding interactions with target proteins, thereby enhancing drug potency and selectivity. These insights have paved the way for the development of next-generation drugs with improved therapeutic profiles.

The compound's versatility also extends to its use in biochemical assays and research tools. For example, derivatives of TERT-BUTYL 3-(2-HYDROXY-ETHYLAMINO)-PROPIONATE have been utilized as probes to study enzyme mechanisms and protein-protein interactions. Such applications contribute significantly to our understanding of fundamental biological processes and provide critical insights for developing novel diagnostic tools.

In conclusion, TERT-BUTYL 3-(2-HYDROXY-ETHYLAMINO)-PROPIONATE (CAS No. 1351502-33-4) represents a cornerstone in modern pharmaceutical and biochemical research. Its unique structural features and functional properties make it an indispensable tool for drug discovery, peptide synthesis, and molecular biology studies. As research continues to uncover new applications for this compound, its importance in advancing therapeutic interventions and scientific understanding is set to grow even further.